Cas no 20766-37-4 ((E)-4-(2-Chloro-phenyl)-but-3-en-2-one)

(E)-4-(2-Chloro-phenyl)-but-3-en-2-one structure
20766-37-4 structure
Product Name:(E)-4-(2-Chloro-phenyl)-but-3-en-2-one
CAS No:20766-37-4
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD00084971
CID:258970
PubChem ID:5372820
Update Time:2025-09-23

(E)-4-(2-Chloro-phenyl)-but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one,4-(2-chlorophenyl)-
    • (E)-4-(2-Chloro-phenyl)-but-3-en-2-one
    • 4-(2-CHLOROPHENYL)BUT-3-EN-2-ONE
    • (E)-4-(2-chlorophenyl)but-3-en-2-one
    • W-206554
    • 20766-37-4
    • 4-(2-Chlorophenyl)-3-buten-2-one
    • CHEMBL420561
    • 2-Chloro-benzalacetone
    • 3-Buten-2-one, 4-(o-chlorophenyl)-
    • (o-Chlorobenzylidene)acetone
    • (E)-4-(2-chlorophenyl)-3-buten-2-one
    • AKOS005199221
    • DTXSID80876245
    • 4-(2-Chlorophenyl)-but-3-en-2-one
    • o-Chlorobenzalacetone
    • MFCD00084971
    • CS-0272027
    • SCHEMBL1447672
    • 3-Buten-2-one, 4-(2-chlorophenyl)-
    • EN300-748917
    • EN300-7465630
    • 91574-67-3
    • (3E)-4-(2-chlorophenyl)but-3-en-2-one
    • MDL： MFCD00084971
    • Inchi： 1S/C10H9ClO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-7H,1H3/b7-6+
    • InChI Key： FHDSETHROOWFCQ-VOTSOKGWSA-N
    • SMILES： ClC1C=CC=CC=1/C=C/C(C)=O

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.157
  • Boiling Point: 105 °C
  • Flash Point: 147.5°C
  • Refractive Index: 1.577
  • PSA: 17.07000
  • LogP: 2.94220

(E)-4-(2-Chloro-phenyl)-but-3-en-2-one Security Information

  • HazardClass：IRRITANT

(E)-4-(2-Chloro-phenyl)-but-3-en-2-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(E)-4-(2-Chloro-phenyl)-but-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
075432-1g
E)-4-(2-Chloro-phenyl)-but-3-en-2-one
 20766-37-4 95%
1g
 ￡56.00 2022-03-01
Fluorochem
075432-10g
E)-4-(2-Chloro-phenyl)-but-3-en-2-one
 20766-37-4 95%
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 ￡115.00 2022-03-01
Fluorochem
075432-50g
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 ￡380.00 2022-03-01
TRC
C994008-500mg
(E)-4-(2-Chloro-phenyl)-but-3-en-2-one
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500mg
 $ 50.00 2022-06-06
TRC
C994008-1g
(E)-4-(2-Chloro-phenyl)-but-3-en-2-one
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 $ 70.00 2022-06-06
TRC
C994008-5g
(E)-4-(2-Chloro-phenyl)-but-3-en-2-one
 20766-37-4
5g
 $ 275.00 2022-06-06
Apollo Scientific
OR25346-1g
4-(2-Chlorophenyl)but-3-en-2-one
 20766-37-4
1g
 £58.00 2025-02-19
Apollo Scientific
OR25346-5g
4-(2-Chlorophenyl)but-3-en-2-one
 20766-37-4
5g
 £89.00 2025-02-19
Apollo Scientific
OR25346-10g
4-(2-Chlorophenyl)but-3-en-2-one
 20766-37-4
10g
 £110.00 2023-09-01
abcr
AB225570-1 g
4-(2-Chlorophenyl)but-3-en-2-one; 95%
 20766-37-4
1g
 €104.80 2022-03-04

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